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Compound of Interest

Compound Name: Octaverine

Cat. No.: B1617614 Get Quote

Drotaverine Hydrochloride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

mechanism of action of drotaverine hydrochloride. The information is curated for professionals

in research, development, and quality control within the pharmaceutical industry.

Chemical and Physical Properties
Drotaverine hydrochloride is a pale-yellow crystalline solid.[1][2] It is an analogue of papaverine

and functions as a non-anticholinergic antispasmodic agent.[3][4] The quantitative chemical

and physical properties of drotaverine hydrochloride are summarized in the table below for

easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1617614?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://www.researchgate.net/publication/340526807_PREFORMULATION_STUDIES_OF_DROTAVERINE_HCL_AN_INTEGRAL_PART_OF_FORMULATION_DESIGN
https://www.scbt.com/p/drotaverine-hydrochloride-985-12-6
https://www.alfa-chemistry.com/resources/a-comprehensive-guide-to-drotaverine-hydrochloride-mechanism-applications-and-side-effects.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Name

(1Z)-1-[(3,4-

diethoxyphenyl)methylidene]-6

,7-diethoxy-3,4-dihydro-2H-

isoquinoline;hydrochloride

[5][6][7]

CAS Number 985-12-6 [3][5]

Molecular Formula C₂₄H₃₂ClNO₄ [1][5][8]

Molecular Weight 433.97 g/mol [1][3][9]

Appearance Pale-Yellow Crystalline Solid [1][2]

Melting Point 203-213 °C [1][2][9][10][11][12][13]

Solubility

Soluble in water, methanol,

and chloroform.[10][12][14]

Sparingly soluble in ethanol.[2]

Slightly soluble in DMSO and

acetone.[1][2][8] Practically

insoluble in petroleum ether.[2]

pKa 6.17 ± 0.20 (Predicted) [15]

UV λmax
241 nm, 244 nm, 305 nm, 359

nm
[16][17][18]

Chemical Structure
The chemical structure of drotaverine hydrochloride is a benzylisoquinoline derivative.[1][4]

There has been some ambiguity in literature regarding the exact position of the double bond,

with two isomers being reported. However, NMR studies have confirmed the structure to be 1-

(3,4-diethoxybenzyl)-6,7-diethoxy-3,4-dihydroisoquinoline hydrochloride.[19]

Caption: Chemical structure of Drotaverine Hydrochloride.

Mechanism of Action and Signaling Pathway
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Drotaverine hydrochloride's primary mechanism of action is the selective inhibition of

phosphodiesterase 4 (PDE4).[20][21][22] This inhibition leads to an increase in the intracellular

concentration of cyclic adenosine monophosphate (cAMP).[20][22] Elevated cAMP levels

activate protein kinase A (PKA), which in turn phosphorylates and inactivates myosin light chain

kinase (MLCK).[22] The inactivation of MLCK prevents the phosphorylation of myosin, leading

to the relaxation of smooth muscles.[22]

Additionally, drotaverine exhibits L-type voltage-dependent calcium channel (L-VDCC) blocking

activity, which contributes to its antispasmodic effect by reducing the influx of calcium ions into

smooth muscle cells.[1][22][23][24]
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Caption: Signaling pathway of Drotaverine Hydrochloride.

Experimental Protocols
While specific, detailed experimental protocols from individual studies are not readily available

in the public domain, this section outlines standard methodologies for determining the key

chemical properties of a pharmaceutical substance like drotaverine hydrochloride.

Determination of Melting Point
Methodology: The capillary melting point method is a standard procedure.

Sample Preparation Measurement

Dry the sample Finely powder the sample Pack into capillary tube Place in melting point apparatus Heat at a controlled rate Observe and record melting range

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://synapse-patsnap-com.libproxy1.nus.edu.sg/blog/a-comprehensive-review-of-drotaverine-hydrochlorides-randd-innovations
https://pubchem.ncbi.nlm.nih.gov/compound/Drotaverine
https://synapse.patsnap.com/article/what-is-the-mechanism-of-drotaverine-hydrochloride
https://synapse-patsnap-com.libproxy1.nus.edu.sg/blog/a-comprehensive-review-of-drotaverine-hydrochlorides-randd-innovations
https://synapse.patsnap.com/article/what-is-the-mechanism-of-drotaverine-hydrochloride
https://synapse.patsnap.com/article/what-is-the-mechanism-of-drotaverine-hydrochloride
https://synapse.patsnap.com/article/what-is-the-mechanism-of-drotaverine-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://synapse.patsnap.com/article/what-is-the-mechanism-of-drotaverine-hydrochloride
https://www.abmole.com/products/drotaverine-hydrochloride.html
https://www.medchemexpress.com/drotaverine-hydrochloride.html
https://www.benchchem.com/product/b1617614?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Sample Preparation: A small amount of finely powdered drotaverine hydrochloride is packed

into a capillary tube.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the apparatus, and the temperature is gradually

increased. The temperature at which the substance starts to melt and the temperature at

which it becomes completely liquid are recorded as the melting range.[2][13]

Solubility Determination
Methodology: The equilibrium solubility method is commonly employed.

Procedure: An excess amount of drotaverine hydrochloride is added to a known volume of

the solvent (e.g., water, ethanol, DMSO) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

reach equilibrium (typically 24-48 hours).

Analysis: The suspension is filtered, and the concentration of drotaverine hydrochloride in

the clear supernatant is determined using a suitable analytical technique, such as UV-Vis

spectrophotometry or High-Performance Liquid Chromatography (HPLC).[2]

Spectroscopic Analysis
Methodology: Standard spectroscopic techniques are used for structural elucidation and

identification.

Infrared (IR) Spectroscopy: To identify functional groups. A sample is prepared as a KBr

pellet or a nujol mull and scanned over the IR range.[25]

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the detailed molecular

structure. ¹H and ¹³C NMR spectra are recorded in a suitable deuterated solvent (e.g.,

DMSO-d₆, CDCl₃).[19][26]
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Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern. The

sample is ionized, and the mass-to-charge ratio of the resulting ions is measured.

UV-Vis Spectrophotometry: To determine the wavelength of maximum absorbance (λmax)

and for quantitative analysis. A solution of known concentration is prepared in a suitable

solvent (e.g., methanol), and the absorbance is measured across the UV-Vis spectrum.[18]

[27]

Spectroscopic Methods

Analysis Output

Drotaverine HCl Sample

IR Spectroscopy NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry UV-Vis Spectrophotometry

Functional Groups Molecular Structure Molecular Weight &
Fragmentation λmax & Quantification

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.

High-Performance Liquid Chromatography (HPLC)
Methodology: HPLC is a standard method for the identification, quantification, and purity

assessment of drotaverine hydrochloride.

Mobile Phase Preparation: A suitable mobile phase is prepared, for example, a mixture of

methanol and a phosphate buffer.[28]

Standard and Sample Preparation: Standard solutions of known concentrations and sample

solutions are prepared in a suitable diluent.
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Chromatographic Conditions: A C8 or C18 column is typically used.[28] The flow rate,

column temperature, and injection volume are optimized.

Detection: A UV detector is commonly set at the λmax of drotaverine hydrochloride (e.g., 241

nm) for detection and quantification.[18][28] The retention time is used for identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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